(4-ethoxyphenyl)[4-(3-ethylphenyl)-1,1-dioxido-4H-1,4-benzothiazin-2-yl]methanone

• IUPAC Name: (4-ethoxyphenyl)-[4-(3-ethylphenyl)-1,1-dioxo-1λ6,4-benzothiazin-2-yl]methanone
• InChI: InChI=1S/C25H23NO4S/c1-3-18-8-7-9-20(16-18)26-17-24(31(28,29)23-11-6-5-10-22(23)26)25(27)19-12-14-21(15-13-19)30-4-2/h5-17H,3-4H2,1-2H3
• InChI Key: CXYSUFMOZUIJBD-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC(=CC=C1)N2C=C(S(=O)(=O)C3=CC=CC=C32)C(=O)C4=CC=C(C=C4)OCC
• Molecular Formula: C25H23NO4S
• Molecular Weight: 433.5 g/mol

Description

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Synthesis Analysis

Molecular Structure Analysis

Chemical Reactions Analysis

Physical And Chemical Properties Analysis

Scientific Research Applications

Synthesis and Chemical Properties

• Electrochemical Synthesis : (4-ethoxyphenyl)[4-(3-ethylphenyl)-1,1-dioxido-4H-1,4-benzothiazin-2-yl]methanone can be synthesized via electrochemical methods. Largeron and Fleury (1998) demonstrated a convenient two-step one-pot electrochemical synthesis of novel 8-amino-1,4-benzoxazine derivatives with anti-stress oxidative properties, utilizing a similar starting material (Largeron & Fleury, 1998).

• Cyclic Hydroxamic Acids and Lactams Synthesis : Research by Hartenstein and Sicker (1993) explored the synthesis of cyclic hydroxamic acids and lactams with a 2,3‐dioxo‐1,4‐benzoxazine skeleton, which is related to the chemical structure (Hartenstein & Sicker, 1993).

• Spectral Analysis in Benzoxazine Derivatives : Gomaa (2011) conducted a study on the synthesis and spectral analysis of various benzoxazine derivatives, providing insight into the chemical properties and analytical methods applicable to similar compounds (Gomaa, 2011).

Biological Applications

• Antibacterial Properties : Dabholkar and Gavande (2012) synthesized triazolo-/thiadiazolo-benzoxazines, examining their antibacterial activities. These findings suggest potential biological applications for similar benzoxazine derivatives (Dabholkar & Gavande, 2012).

• Synthesis for Medicinal Chemistry : Zia-ur-Rehman et al. (2006) focused on the synthesis of biologically active quinazolinones using 1,2-benzothiazin derivatives, indicating a route for the development of medicinal compounds (Zia-ur-Rehman et al., 2006).

• Antimicrobial Activity of Pyridine Derivatives : Patel et al. (2011) explored the synthesis and antimicrobial activity of new pyridine derivatives, which is relevant for understanding the potential biological activities of similar compounds (Patel et al., 2011).

Safety And Hazards

Future Directions

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